Cas no 19758-27-1 (3-Ethoxy-2-methylpropanoic acid)
3-Ethoxy-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
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- Z431541098
- EN300-6233252
- 3-ethoxy-2-methylpropanoic acid
- 19758-27-1
- SCHEMBL156205
- AKOS005288719
- CS-0253035
- 3-Ethoxy-2-methylpropanoic acid
-
- Inchi: 1S/C6H12O3/c1-3-9-4-5(2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
- InChI Key: ZBIAIQCCZGYWSP-UHFFFAOYSA-N
- SMILES: O(CC)CC(C(=O)O)C
Computed Properties
- Exact Mass: 132.078644241g/mol
- Monoisotopic Mass: 132.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 90.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 46.5Ų
3-Ethoxy-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6233252-0.05g |
3-ethoxy-2-methylpropanoic acid |
19758-27-1 | 95% | 0.05g |
$238.0 | 2023-05-20 | |
| Enamine | EN300-6233252-0.1g |
3-ethoxy-2-methylpropanoic acid |
19758-27-1 | 95% | 0.1g |
$355.0 | 2023-05-20 | |
| Enamine | EN300-6233252-0.25g |
3-ethoxy-2-methylpropanoic acid |
19758-27-1 | 95% | 0.25g |
$509.0 | 2023-05-20 | |
| Enamine | EN300-6233252-0.5g |
3-ethoxy-2-methylpropanoic acid |
19758-27-1 | 95% | 0.5g |
$803.0 | 2023-05-20 | |
| Enamine | EN300-6233252-1.0g |
3-ethoxy-2-methylpropanoic acid |
19758-27-1 | 95% | 1g |
$1029.0 | 2023-05-20 | |
| Enamine | EN300-6233252-2.5g |
3-ethoxy-2-methylpropanoic acid |
19758-27-1 | 95% | 2.5g |
$2014.0 | 2023-05-20 | |
| Enamine | EN300-6233252-5.0g |
3-ethoxy-2-methylpropanoic acid |
19758-27-1 | 95% | 5g |
$2981.0 | 2023-05-20 | |
| Enamine | EN300-6233252-10.0g |
3-ethoxy-2-methylpropanoic acid |
19758-27-1 | 95% | 10g |
$4421.0 | 2023-05-20 | |
| Aaron | AR0292UZ-50mg |
3-ethoxy-2-methylpropanoicacid |
19758-27-1 | 95% | 50mg |
$353.00 | 2025-02-17 | |
| Aaron | AR0292UZ-100mg |
3-ethoxy-2-methylpropanoicacid |
19758-27-1 | 95% | 100mg |
$514.00 | 2025-02-17 |
3-Ethoxy-2-methylpropanoic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 3-Ethoxy-2-methylpropanoic acid
Comprehensive Overview of 3-Ethoxy-2-methylpropanoic acid (CAS No. 19758-27-1): Properties, Applications, and Industry Insights
3-Ethoxy-2-methylpropanoic acid (CAS No. 19758-27-1) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. This carboxylic acid derivative, characterized by its ethoxy and methyl functional groups, has garnered significant attention due to its unique structural properties and reactivity. In this article, we delve into its molecular characteristics, synthesis methods, and emerging trends aligned with current industry demands, such as green chemistry and sustainable synthesis.
The compound’s systematic name, 3-Ethoxy-2-methylpropanoic acid, reflects its IUPAC nomenclature, while its CAS registry number (19758-27-1) ensures precise identification in global databases. Researchers often search for synonyms like 2-Methyl-3-ethoxypropionic acid or Ethyl 2-methyl-3-hydroxypropionate, highlighting the importance of keyword variations in scientific literature. Its molecular formula, C6H12O3, and moderate polarity make it soluble in common organic solvents, a feature critical for its use in drug formulation and catalysis.
Recent advancements in biocatalysis and enzyme-mediated synthesis have positioned 3-Ethoxy-2-methylpropanoic acid as a candidate for eco-friendly production. With growing interest in renewable feedstocks, industries are exploring microbial pathways to synthesize this compound, reducing reliance on petrochemicals. Searches for "sustainable production of carboxylic acids" or "green synthesis of 3-Ethoxy-2-methylpropanoic acid" have surged, reflecting shifting consumer and regulatory priorities.
In pharmaceuticals, 3-Ethoxy-2-methylpropanoic acid serves as a building block for active pharmaceutical ingredients (APIs), particularly in anti-inflammatory and antimicrobial agents. Its ester derivatives are also investigated for flavor and fragrance applications, aligning with trends in natural product alternatives. Analytical techniques like HPLC and GC-MS are routinely employed to ensure purity, a topic frequently queried in academic forums.
From a commercial perspective, the compound’s stability under ambient conditions and compatibility with polymer matrices make it valuable in material science. Innovations in biodegradable plastics and coatings have further expanded its utility. Manufacturers often emphasize high-purity grades (≥98%) to meet stringent industry standards, a key consideration for buyers searching for "CAS 19758-27-1 suppliers" or "technical specifications of 3-Ethoxy-2-methylpropanoic acid."
Regulatory compliance, particularly under REACH and FDA guidelines, is another critical aspect. Safety data sheets (SDS) for 19758-27-1 detail handling precautions, though the compound is not classified as hazardous under normal use. Environmental persistence and biodegradability studies are increasingly requested, mirroring broader concerns about chemical sustainability.
In conclusion, 3-Ethoxy-2-methylpropanoic acid (CAS No. 19758-27-1) exemplifies the intersection of innovation and practicality. Its role in green chemistry, coupled with expanding applications in life sciences and materials engineering, ensures its relevance in a rapidly evolving market. For researchers and industry professionals, understanding its properties and sourcing reliable data—whether for patent filings or process optimization—remains paramount.
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